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Compound of Interest

Compound Name: 13-cis-Retinol

Cat. No.: B135769

This guide provides essential safety protocols, personal protective equipment (PPE)
recommendations, and detailed operational and disposal procedures for the handling of 13-cis-
Retinol. It is intended for researchers, scientists, and drug development professionals to
ensure a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

13-cis-Retinol, also known as Isotretinoin, is a hazardous substance that requires careful
handling to avoid personal contact, including inhalation and skin absorption.[1] It is irritating to
the eyes, respiratory system, and skin and may cause harm to an unborn child.[1][2][3]

Recommended Personal Protective Equipment:

A summary of the necessary PPE is provided in the table below. Always inspect PPE prior to
use to ensure its integrity.[4]
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PPE Category

Specification

Standard Compliance

Eye Protection

Tightly fitting safety goggles or
a face shield with safety

glasses.

Conforming to EN 166 (EU) or
NIOSH (US) standards.[2][4]

Hand Protection

Impermeable chemical-
resistant gloves (e.g., Nitrile
rubber). Gloves must be

inspected before use.[1][4]

EU Directive 89/686/EEC and
the standard EN 374.[4]

Body Protection

Fire/flame resistant and
impervious clothing, such as a
lab coat.[4]

Appropriate for the tasks being
performed to prevent skin

exposure.[2]

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator is necessary if
ventilation is inadequate or if

dust is generated.[1][2]

Follow OSHA respirator
regulations in 29 CFR
1910.134 or European
Standard EN 149.[2]

Operational Plan for Handling 13-cis-Retinol

Adherence to a strict operational workflow is critical to minimize exposure and ensure safety.

2.1. Pre-Handling Preparations:

o Obtain Special Instructions: Read and understand all safety precautions before handling the

substance.[2][5]

o Ventilation: Ensure adequate ventilation, preferably by using a chemical fume hood.[4][6]

» Emergency Equipment: Confirm that safety showers and eyewash stations are readily

accessible and in working order.[2]

o Gather Materials: Assemble all necessary equipment, including PPE, spill containment

materials, and waste disposal containers, before starting work.

2.2. Handling Procedure:
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o Don PPE: Put on all required personal protective equipment as specified in the table above.

¢ Inert Atmosphere: Handle the substance under an inert atmosphere, as it may be sensitive to
air.[6]

e Avoid Dust Generation: Use procedures that do not generate dust.[1] If weighing the solid
form, do so carefully within the fume hood.

» Avoid Personal Contact: Do not allow the substance to come into contact with eyes, skin, or
clothing.[1][6]

e No Ingestion or Inhalation: Do not ingest or inhale the substance.[6]
2.3. Post-Handling Procedures:

o Decontamination: Thoroughly wash hands and any exposed skin with soap and water after
handling.[4][5][6]

 Remove PPE: Remove PPE carefully to avoid skin contact.[1] Contaminated work clothing
should not be allowed out of the workplace and should be washed before reuse.[3][5]

o Storage: Store 13-cis-Retinol in a tightly closed container in a cool, dry, and well-ventilated
place, protected from light.[2][6] For long-term storage, deep freeze (below -20°C) is
recommended.[6]

Emergency and First-Aid Procedures

In case of exposure, immediate action is necessary.
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Exposure Route First-Aid Measures

Move the person to fresh air. If breathing is

Inhalation difficult, provide oxygen. Seek medical attention.

[4]16]

Immediately remove all contaminated clothing.
) Flush the affected skin with plenty of soap and
Skin Contact ) )
water for at least 15 minutes. Seek medical

attention.[4][6]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[2][4][6]

Do NOT induce vomiting. If the person is
conscious and alert, rinse their mouth and have

Ingestion them drink 2-4 cupfuls of milk or water. Never
give anything by mouth to an unconscious

person. Seek immediate medical attention.[4][6]

Disposal Plan

Proper disposal of 13-cis-Retinol and contaminated materials is crucial to prevent
environmental contamination.

o Waste Collection: Collect excess and expired materials in a suitable, labeled container for
hazardous waste.

» Licensed Disposal Company: Offer the waste material to a licensed hazardous material
disposal company.[4] The product may be burned in a chemical incinerator equipped with an
afterburner and scrubber.[4]

» Contaminated Packaging: Dispose of contaminated packaging in the same manner as the
unused product.[4]
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» Regulatory Compliance: Ensure that all federal, state, and local regulations regarding the
disposal of this material are strictly followed.[2][4]

e Environmental Precautions: Prevent the material from being discharged into drains, water
courses, or onto the ground.[4][5]

Quantitative Toxicological Data

The following table summarizes the acute toxicity data for 13-cis-Retinoic Acid.

Test Species Dose
Oral LD50 Mouse 3389 mg/kg
Oral LD50 Rat >4 g/kg
Intraperitoneal LD50 Rat 901 mg/kg
2400 pg/kg (22-24 days
Oral TDLo Human (woman) Halkg ( Y
pregnant)
7 mg/kg (7 days pre-
Oral TDLo Human (man) okg ( yop

conception)

Data sourced from TCI Safety
Data Sheet[3]

Safe Handling Workflow

The following diagram illustrates the step-by-step process for the safe handling of 13-cis-
Retinol.
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Caption: Workflow for Safe Handling of 13-cis-Retinol

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b135769?utm_src=pdf-body-img
https://www.benchchem.com/product/b135769?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135769?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for 13-cis-
Retinol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b135769#personal-protective-equipment-for-handling-
13-cis-retinol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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